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Compound of Interest

Compound Name: aurovertin

Cat. No.: B1171891 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of potent compounds like aurovertin are paramount to ensuring laboratory safety and

environmental protection. Aurovertin, a mycotoxin and a specific inhibitor of mitochondrial

F1F0-ATP synthase, requires careful management throughout its lifecycle, including its final

disposal. This guide provides a procedural, step-by-step approach to the safe disposal of

aurovertin waste.

Key Safety and Handling Information
Prior to disposal, it is crucial to adhere to safe handling procedures for aurovertin. This

includes working in a well-ventilated area, wearing appropriate personal protective equipment

(PPE) such as gloves, safety goggles, and a lab coat. Avoid the formation of dust and aerosols.

In case of a spill, it should be contained and collected promptly, and the area should be

decontaminated.

Step-by-Step Disposal Procedures for Aurovertin
Waste
The recommended method for the disposal of aurovertin is through a licensed chemical

destruction facility or by controlled incineration with flue gas scrubbing.[1] Under no

circumstances should aurovertin or its contaminated materials be discharged into the sewer

system or mixed with general laboratory trash.
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1. Waste Identification and Segregation:

Pure Aurovertin: Any remaining solid aurovertin or stock solutions should be treated as

hazardous chemical waste.

Contaminated Labware: All disposable labware that has come into contact with aurovertin,

such as pipette tips, centrifuge tubes, and gloves, must be considered contaminated and

disposed of as hazardous waste.

Contaminated Solutions: Aqueous and solvent-based solutions containing aurovertin must

be collected as hazardous liquid waste. Do not mix with other waste streams unless

compatible.

2. Waste Collection and Storage:

Solid Waste:

Collect all solid waste contaminated with aurovertin in a designated, leak-proof, and

clearly labeled hazardous waste container.

The container should be kept closed when not in use.

Liquid Waste:

Collect all liquid waste containing aurovertin in a dedicated, sealed, and non-reactive

waste container.

Ensure the container is properly labeled with "Hazardous Waste," the name "Aurovertin,"

and any other components of the waste stream.

Store the waste container in a designated secondary containment area to prevent spills.

3. Labeling and Documentation:

Properly label all waste containers with the contents, including the concentration of

aurovertin if known.
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Follow your institution's specific guidelines for hazardous waste labeling and documentation.

This may include filling out a hazardous waste tag or manifest.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or the

designated hazardous waste management provider to arrange for the pickup and disposal of

the aurovertin waste.

Provide them with accurate information about the waste stream to ensure it is handled and

disposed of in compliance with all local, state, and federal regulations.

5. Decontamination of Reusable Labware:

For reusable labware, a thorough decontamination procedure is necessary. This may involve

rinsing with an appropriate solvent to remove aurovertin residues, followed by a standard

washing procedure. The initial rinsate must be collected and disposed of as hazardous liquid

waste.

Quantitative Data Summary
Waste Type Recommended Container Disposal Method

Solid Aurovertin
Labeled, sealed, leak-proof

container for solids.

Licensed chemical destruction

plant or controlled incineration.

[1]

Aurovertin Solutions
Labeled, sealed, non-reactive

container for liquids.

Licensed chemical destruction

plant or controlled incineration.

[1]

Contaminated Dry Waste
Labeled, sealed, leak-proof

container for solids.

Licensed chemical destruction

plant or controlled incineration.

[1]

Experimental Protocols Cited
The disposal procedures outlined are based on standard hazardous waste management

protocols and information derived from safety data sheets for aurovertin. No in-lab chemical
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degradation or inactivation protocols are recommended due to the lack of validated procedures

for aurovertin and the potential for creating unknown hazardous byproducts.

Aurovertin Disposal Workflow
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Caption: Decision workflow for the proper segregation and disposal of aurovertin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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